Cas no 2418671-41-5 (5-{dimethyl(oxo)-lambda6-sulfanylidenecarbamoyl}pyridin-3-yl sulfurofluoridate)

• Product Name: 5-{dimethyl(oxo)-lambda6-sulfanylidenecarbamoyl}pyridin-3-yl sulfurofluoridate
• CAS No: 2418671-41-5
• MF: C₈H₉FN₂O₅S₂
• MW: 296.295862913132
• CID: 5359689
• PubChem ID: 154881251
• Update Time: 2025-07-10

5-{dimethyl(oxo)-lambda6-sulfanylidenecarbamoyl}pyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4262504290
• 3-[[Dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl]-5-fluorosulfonyloxypyridine
• 5-{[dimethyl(oxo)-lambda6-sulfanylidene]carbamoyl}pyridin-3-yl sulfurofluoridate
• 5-{dimethyl(oxo)-lambda6-sulfanylidenecarbamoyl}pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C8H9FN2O5S2/c1-17(2,13)11-8(12)6-3-7(5-10-4-6)16-18(9,14)15/h3-5H,1-2H3
• InChI Key： PBPRIRNSQROGIW-UHFFFAOYSA-N
• SMILES： S(C)(C)(=NC(C1C=NC=C(C=1)OS(=O)(=O)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 524
• XLogP3: 0.9
• Topological Polar Surface Area: 120

Additional information on 5-{dimethyl(oxo)-lambda6-sulfanylidenecarbamoyl}pyridin-3-yl sulfurofluoridate

Recent Advances in the Study of 5-{dimethyl(oxo)-lambda6-sulfanylidenecarbamoyl}pyridin-3-yl sulfurofluoridate (CAS: 2418671-41-5)

The compound 5-{dimethyl(oxo)-lambda6-sulfanylidenecarbamoyl}pyridin-3-yl sulfurofluoridate (CAS: 2418671-41-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent sulfurofluoridate-based inhibitor, which targets specific enzymatic pathways involved in inflammatory and oncogenic processes. The presence of the dimethyl(oxo)-lambda6-sulfanylidenecarbamoyl moiety enhances its binding affinity to target proteins, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure and confirm its stability under physiological conditions.

In vitro and in vivo studies have demonstrated that 5-{dimethyl(oxo)-lambda6-sulfanylidenecarbamoyl}pyridin-3-yl sulfurofluoridate exhibits significant inhibitory effects on key signaling pathways, such as NF-κB and MAPK, which are critical in the regulation of inflammation and cell proliferation. These findings suggest its potential utility in treating chronic inflammatory diseases and certain types of cancer. Furthermore, the compound's selectivity and low cytotoxicity profile make it an attractive lead molecule for further optimization.

Despite these promising results, challenges remain in the scalable synthesis and formulation of this compound. Recent efforts have focused on improving its synthetic yield and purity through novel catalytic methods and green chemistry approaches. Additionally, pharmacokinetic studies are underway to evaluate its bioavailability and metabolic stability in preclinical models.

In conclusion, 5-{dimethyl(oxo)-lambda6-sulfanylidenecarbamoyl}pyridin-3-yl sulfurofluoridate represents a novel class of bioactive molecules with significant therapeutic potential. Ongoing research is expected to further elucidate its mechanism of action and expand its applications in drug discovery. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock their full biomedical potential.